Cas no 2169222-18-6 (N-(pyrimidin-2-yl)cyclobutanecarbohydrazide)

• Product Name: N-(pyrimidin-2-yl)cyclobutanecarbohydrazide
• CAS No: 2169222-18-6
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6218864
• PubChem ID: 165486333
• Update Time: 2025-06-11

N-(pyrimidin-2-yl)cyclobutanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)cyclobutanecarbohydrazide
• 2169222-18-6
• EN300-1276081

• Inchi： 1S/C9H12N4O/c10-13(8(14)7-3-1-4-7)9-11-5-2-6-12-9/h2,5-7H,1,3-4,10H2
• InChI Key： WTIXYZSCKGPCOU-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.1Ų

Additional information on N-(pyrimidin-2-yl)cyclobutanecarbohydrazide

Professional Introduction to N-(pyrimidin-2-yl)cyclobutanecarbohydrazide (CAS No. 2169222-18-6)

N-(pyrimidin-2-yl)cyclobutanecarbohydrazide, with the CAS number 2169222-18-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of N-(pyrimidin-2-yl)cyclobutanecarbohydrazide features a cyclobutane ring linked to a hydrazide moiety, which is further connected to a pyrimidine ring. This unique arrangement of functional groups contributes to its potential pharmacological properties. The presence of the pyrimidine moiety suggests possible interactions with biological targets such as enzymes and receptors, which are crucial for drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(pyrimidin-2-yl)cyclobutanecarbohydrazide has been studied for its potential role in inhibiting specific enzymatic activities and interfering with disease-related signaling pathways. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression, making it a promising lead for further investigation.

The cyclobutane ring in the structure of N-(pyrimidin-2-yl)cyclobutanecarbohydrazide is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the compound. This feature is essential for ensuring that the drug reaches its target site in an active form. Additionally, the hydrazide group provides a versatile platform for further chemical modifications, allowing researchers to tailor the compound's properties to meet specific therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like N-(pyrimidin-2-yl)cyclobutanecarbohydrazide. These techniques enable researchers to predict the binding affinity and interaction profiles of the compound with biological targets, thereby accelerating the drug discovery process. By leveraging these computational tools, scientists have been able to identify key structural features that enhance the pharmacological activity of N-(pyrimidin-2-yl)cyclobutanecarbohydrazide.

The synthesis of N-(pyrimidin-2-yl)cyclobutanecarbohydrazide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the cyclobutane derivative, followed by functionalization with a hydrazide group and subsequent coupling with a pyrimidine moiety. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In vitro studies have demonstrated that N-(pyrimidin-2-yl)cyclobutanecarbohydrazide exhibits significant inhibitory activity against several target enzymes. For instance, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. Additionally, the compound has demonstrated potential in disrupting microtubule formation, which is relevant for developing treatments against certain types of cancer.

The pharmacokinetic properties of N-(pyrimidin-2-yl)cyclobutanecarbohydrazide are also an area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have suggested that N-(pyrimidin-2-yl)cyclobutanecarbohydrazide exhibits favorable absorption rates and moderate metabolic clearance, indicating its potential for clinical application.

The development of novel therapeutic agents often involves collaboration between academic researchers and pharmaceutical companies. N-(pyrimidin-2-yl)cyclobutanecarbohydrazide represents an excellent example of such collaboration, as it has been explored by multiple research teams worldwide. These efforts have led to a deeper understanding of its pharmacological properties and have paved the way for further clinical investigations.

In conclusion, N-(pyrimidin-2-yl)cyclobutanecarbohydrazide (CAS No. 2169222-18-6) is a promising chemical entity with significant potential in pharmaceutical research. Its unique molecular structure, combined with its observed biological activities, makes it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, N-(pyrimidin-2-yl)cyclobutanecarbohydrazide) is poised to play a crucial role in addressing various diseases and improving patient outcomes.